
Personal protective equipment for handling 7-
Bromoquinolin-2(1H)-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Bromoquinolin-2(1H)-one

Cat. No.: B152722 Get Quote

Essential Safety and Handling Guide for 7-
Bromoquinolin-2(1H)-one
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 7-Bromoquinolin-2(1H)-one (CAS No. 99465-10-8),

including operational procedures and disposal plans.

Chemical and Physical Properties

Property Value

CAS Number 99465-10-8[1][2][3]

Molecular Formula C9H6BrNO[1][2][3]

Molecular Weight 224.05 g/mol [2][3]

Appearance Off-white to light brown solid[2]

Melting Point 270-272°C[2]

Boiling Point 375.4±42.0 °C (Predicted)[2]

Density 1.620 g/cm³ (Predicted)[2]
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Hazard Identification and Safety Precautions

Safety information for 7-Bromoquinolin-2(1H)-one indicates that it is a hazardous substance

requiring careful handling to minimize exposure.[2]

GHS Hazard Classification:

Skin corrosion/irritation: Category 2 (Causes skin irritation)[2]

Serious eye damage/eye irritation: Category 2A (Causes serious eye irritation)[2]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3 (May

cause respiratory irritation)[2]

Signal Word: Warning[2]

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for 7-
Bromoquinolin-2(1H)-one, safety precautions are also based on data from structurally similar

compounds, such as 7-BROMO-4-METHYLQUINOLIN-2(1H)-ONE.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment (PPE) is the most critical line of

defense when handling this compound.
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Protection Type Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.

To prevent eye contact which

can lead to serious eye

irritation.[2][4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a lab coat,

and closed-toe shoes.

To prevent skin contact and

absorption.[2][4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

with the potential for dust or

aerosol generation.

To prevent inhalation of the

substance.[2][5]

Operational Plan for Safe Handling
A systematic approach to handling 7-Bromoquinolin-2(1H)-one is crucial to minimize

exposure risk.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.[6]

2. Handling and Use:

All handling of the solid material should be conducted in a designated area, preferably within

a chemical fume hood to control airborne dust.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[6]

Avoid creating dust when handling the solid material.
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Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]

3. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[5]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[5]

4. Spill and Leak Procedures:

Clean up all spills immediately.

Avoid breathing dust and contact with skin and eyes.[4]

Wear appropriate PPE, including a dust respirator.[4]

Use dry clean-up procedures and avoid generating dust. Sweep up, shovel up, or vacuum up

the material and place it in a suitable, closed container for disposal.[4][5]

Disposal Plan
Proper disposal of 7-Bromoquinolin-2(1H)-one and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

Unused or Waste Product: Dispose of contents and container in accordance with local,

regional, and national regulations. This may involve incineration in a permitted hazardous

waste facility.
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Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable

materials as hazardous waste.

Empty Containers: Triple rinse containers with a suitable solvent. The rinsate should be

collected and treated as hazardous waste. Puncture and dispose of the container in

accordance with local regulations.

Experimental Workflow
The following diagram illustrates the safe handling workflow for 7-Bromoquinolin-2(1H)-one.
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Safe Handling Workflow for 7-Bromoquinolin-2(1H)-one

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet

Don Appropriate PPE

Prepare Fume Hood

Weigh Compound in Hood

Perform Experiment

Decontaminate Work Area

Dispose of Hazardous Waste

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 7-Bromoquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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